3-nitro-N-[(5Z)-5-[(4-nitrophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzamide

• IUPAC Name: 3-nitro-N-[(5Z)-5-[(4-nitrophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzamide
• InChI: InChI=1S/C17H10N4O6S2/c22-15(11-2-1-3-13(9-11)21(26)27)18-19-16(23)14(29-17(19)28)8-10-4-6-12(7-5-10)20(24)25/h1-9H,(H,18,22)/b14-8-
• InChI Key: ZRNLFDVYSSDWME-ZSOIEALJSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)NN2C(=O)C(=CC3=CC=C(C=C3)[N+](=O)[O-])SC2=S
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)NN2C(=O)/C(=C/C3=CC=C(C=C3)[N+](=O)[O-])/SC2=S
• Molecular Formula: C17H10N4O6S2
• Molecular Weight: 430.4 g/mol

Description

The compound is a nitrobenzamide derivative with a thiazolidine ring. It has a molecular formula of C17H10N4O6S2 and a molecular weight of 430.41. It’s provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The compound contains a nitro group, a benzamide group, and a thiazolidine ring. The nitro group, like the carboxylate anion, is a hybrid of two equivalent resonance structures.

Scientific Research Applications

Synthesis and Chemical Properties

• Compounds similar to "3-nitro-N-[(5Z)-5-[(4-nitrophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzamide" have been synthesized for various research purposes. For example, Rahman et al. (2005) synthesized novel compounds with long alkyl chains substituted on thiazolidin-4-ones and thiazan-4-one derived from 10-undecenoic acid hydrazide. These compounds, including [(11-{[2-(3-nitrophenyl)-4-oxo-1,3-thiazolidin-3-yl]amino}-11-oxoundecyl)sulfanyl]acetic acid, were analyzed for their structure and stereochemistry (Rahman, Mukhtar, Ansari, & Lemiére, 2005).

Green Chemistry Applications

• Horishny and Matiychuk (2020) reported the synthesis of N-(4-Oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)benzamides by reacting substituted benzohydrazides with carbonothioyldisulfanediyl diacetic acid. Notably, water was used as the optimal medium, aligning with green chemistry principles, and the yields were nearly quantitative (Horishny & Matiychuk, 2020).

Pharmaceutical and Antimicrobial Applications

• Sharma et al. (2012) synthesized derivatives of 4-thiazolidine from 6-nitroindazole and screened them for their antibacterial, antifungal, antitubercular, and anti-inflammatory activities. This illustrates the potential pharmaceutical applications of thiazolidine derivatives (Sharma, Samadhiya, Srivastav, & Srivastava, 2012).